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Compound of Interest

Compound Name: 4-Butoxypiperidine

CAS No.: 88536-10-1

Cat. No.: B1291438

Get Quote

A Holistic Strategy for Comprehensive
Characterization
A robust analytical characterization of a pharmaceutical intermediate like 4-Butoxypiperidine
relies on an orthogonal approach. We combine techniques that provide structural information

(NMR, MS, FTIR) with those that excel at quantifying purity and separating impurities (GC,

HPLC). This strategy ensures that the molecule's identity is confirmed, and its purity profile is

understood with a high degree of certainty.
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Characterization of 4-Butoxypiperidine

Structural Elucidation & Identity Purity & Impurity Profiling

4-Butoxypiperidine Sample

NMR Spectroscopy
(¹H, ¹³C)

Confirms Identity

Mass Spectrometry
(GC-MS, LC-MS)

Confirms Identity

FTIR Spectroscopy

Confirms Identity

Gas Chromatography
(GC-FID)

Quantifies Purity

Liquid Chromatography
(HPLC-CAD/UV)

Quantifies Purity

Comprehensive Certificate of Analysis (CoA)

1. Sample Prep
(Dilute in Solvent)

2. GC Injector
(Vaporization)

3. GC Column
(Separation)

4. FID Detector
(Ionization)

5. Chromatogram
(Purity % by Area)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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